Cas no 90814-65-6 (3-(Methylamino)-3-phenylprop-2-enenitrile)

3-(Methylamino)-3-phenylprop-2-enenitrile structure
90814-65-6 structure
Product Name:3-(Methylamino)-3-phenylprop-2-enenitrile
CAS No:90814-65-6
MF:C10H10N2
MW:158.199801921844
CID:2812871
PubChem ID:71327714
Update Time:2025-04-21

3-(Methylamino)-3-phenylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

    • 90814-65-6
    • 3-(Methylamino)-3-phenylprop-2-enenitrile
    • DTXSID90756746
    • Inchi: 1S/C10H10N2/c1-12-10(7-8-11)9-5-3-2-4-6-9/h2-7,12H,1H3
    • InChI Key: XFRYXHIKFUNFTE-UHFFFAOYSA-N
    • SMILES: N(C)C(=CC#N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 158.084398327Da
  • Monoisotopic Mass: 158.084398327Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.8
  • Topological Polar Surface Area: 35.8Ų
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